Naamine G
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Overview
Description
Naamine G is a member of methoxybenzenes and a member of phenols.
This compound is a natural product found in Leucetta chagosensis with data available.
Scientific Research Applications
Antifungal and Cytotoxic Activities
Naamine G, extracted from the Indonesian sponge Leucetta chagosensis, has demonstrated significant antifungal properties, particularly against the phytopathogenic fungus Cladosporium herbarum. Additionally, it shows mild cytotoxicity against certain cell lines, including mouse lymphoma and human cervix carcinoma. This suggests its potential use in developing antifungal and anticancer therapies (Hassan et al., 2004).
Potential in Plant Virus and Phytopathogenic Fungi Control
Synthesized derivatives of this compound, such as benzyloxy naamine, have displayed promising activity against tobacco mosaic virus and various phytopathogenic fungi. This opens up the possibility of using this compound derivatives as new lead compounds in antiviral and fungicidal research, potentially benefiting agricultural practices (Guo et al., 2018).
Role in Plant Zinc Homeostasis
Although not directly related to this compound, research on Nicotianamine (NA), a structurally related compound, has revealed its significant role in zinc homeostasis in plants. NA forms stable complexes with various metal cations, including zinc, and contributes to its transport and distribution in plants. This research provides a broader context for understanding the role of similar compounds in plant biology (Clemens et al., 2013).
Properties
Molecular Formula |
C21H25N3O4 |
---|---|
Molecular Weight |
383.4 g/mol |
IUPAC Name |
4-[[2-amino-5-[(4-methoxyphenyl)methyl]-3-methylimidazol-4-yl]methyl]-2,6-dimethoxyphenol |
InChI |
InChI=1S/C21H25N3O4/c1-24-17(10-14-11-18(27-3)20(25)19(12-14)28-4)16(23-21(24)22)9-13-5-7-15(26-2)8-6-13/h5-8,11-12,25H,9-10H2,1-4H3,(H2,22,23) |
InChI Key |
DMFFDOWRZFDQGT-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=C(N=C1N)CC2=CC=C(C=C2)OC)CC3=CC(=C(C(=C3)OC)O)OC |
Synonyms |
naamine G |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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